Cas no 856661-92-2 (L-Lysine,N2,N2-bis(carboxymethyl)-N6-[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohexyl]-,potassium salt (1:3))

• Product Name: L-Lysine,N2,N2-bis(carboxymethyl)-N6-[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohexyl]-,potassium salt (1:3)
• CAS No: 856661-92-2
• MF: C₂₆H₄₄KN₅O₉S
• MW: 641.81896686554
• CID: 717577
• PubChem ID: 102602039
• Update Time: 2024-10-26

L-Lysine,N2,N2-bis(carboxymethyl)-N6-[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohexyl]-,potassium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N2,N2-bis(carboxymethyl)-N6-[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohexyl]-,potassium salt (1:3)
• BIOTIN-X NITRILOTRIACETIC ACID, TRIPOTASSIUM SALT
• L-Lysine,N2,N2-bis(carboxymethyl)-N6-[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1
• BIOTIN-X NTA
• BIOTIN-X NTA,TRIPOTASSIUM SALT
• Biotin-X-NTA
• BIOTIN-X NTA, TRIPOTASSIUM SALT
• Nε-(N-(+)-Biotinyl-6-aminohexanoyl)-Nα,Nα-bis(carboxymethyl)-L-lysine tripotassium salt
• Biotin-X NTA [Biotin-X nitrilotriacetic acid, potassium salt] *CAS 856661-92-2*
• Biotin-X NTA [Biotin-X nitrilotriacetic acid, potassium salt
• Nepsilon-(N-(+)-Biotinyl-6-aminohexanoyl)-Nalpha,Nalpha-bis(carboxymethyl)-L-lysine tripotassium salt
• Nepsilon-(N-(+)-Biotinyl-6-aminohexanoyl)-Nalpha,Nalpha-bis(carboxymethyl)-L-lysine tripotassium salt >=98.0% (TLC)
• 856661-92-2
• Biotin-XNTA
• tripotassium;(2S)-6-[6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanoylamino]-2-[bis(carboxylatomethyl)amino]hexanoate

• Inchi： 1S/C26H43N5O9S.K.H/c32-20(28-13-7-5-8-18(25(38)39)31(14-22(34)35)15-23(36)37)10-2-1-6-12-27-21(33)11-4-3-9-19-24-17(16-41-19)29-26(40)30-24;;/h17-19,24H,1-16H2,(H,27,33)(H,28,32)(H,34,35)(H,36,37)(H,38,39)(H2,29,30,40);;/t17-,18-,19-,24-;;/m0../s1
• InChI Key： LLAKNWJDIKXSNO-INVFFVHESA-N
• SMILES： C([C@@H]1SC[C@]2([H])NC(=O)N[C@]12[H])CCCC(=O)NCCCCCC(=O)NCCCC[C@@H](C(=O)O)N(CC(=O)O)CC(=O)O.[KH]

Computed Properties

• Exact Mass: 715.14600
• Monoisotopic Mass: 715.1457935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• Rotatable Bond Count: 19
• Complexity: 889
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 248Ų

Experimental Properties

• PSA: 248.26000
• LogP: -1.96500

L-Lysine,N2,N2-bis(carboxymethyl)-N6-[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohexyl]-,potassium salt (1:3) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3